Methyl 3-amino-6-bromopyrazine-2-carboxylate

• IUPAC Name: methyl 3-amino-6-bromopyrazine-2-carboxylate
• InChI: InChI=1S/C6H6BrN3O2/c1-12-6(11)4-5(8)9-2-3(7)10-4/h2H,1H3,(H2,8,9)
• InChI Key: CNXSIRHOIFRMOB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=CN=C1N)Br
• Molecular Formula: C6H6BrN3O2
• DSSTOX Substance ID: DTXSID90280793
• Molecular Weight: 232.03 g/mol
• CAS RN: 6966-01-4

Description

“Methyl 3-amino-6-bromopyrazine-2-carboxylate” is a chemical compound with the molecular formula C6H6BrN3O2. It has been used in the synthesis of various other compounds.

Synthesis Analysis

In one reported synthesis, “Methyl 3-amino-6-bromopyrazine-2-carboxylate” (10 g, 1 eq) was suspended in concentrated H2SO4 (40 mL), and then, NaNO2 (5.96 g, 2 eq) was added in batches at −5 to 0 °C. The reaction was stirred at 25 °C for 2 h until the solid was all dissolved.

Molecular Structure Analysis

The molecular structure of “Methyl 3-amino-6-bromopyrazine-2-carboxylate” consists of a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms, substituted with a methyl carboxylate, an amino group, and a bromine atom.

Chemical Reactions Analysis

“Methyl 3-amino-6-bromopyrazine-2-carboxylate” has been used in the synthesis of 2-arylpteridin-4-ones and piperazine-derived 2-furan-2-yl- [1,2,4]triazolo [1,5- a] pyrazines. It reacts with isocyanates and aroyl chlorides for conversion to pteridinediones.

Physical And Chemical Properties Analysis

“Methyl 3-amino-6-bromopyrazine-2-carboxylate” is a solid with a molecular weight of 232.04. More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available literature.

Scientific Research Applications

Heterocyclic Building Blocks

. Heterocyclic compounds are widely used in many fields, including drug discovery, due to their diverse range of biological activities.

Intermediate in Organic Synthesis

. It can be used to prepare other complex molecules in the process of organic synthesis.

Pharmaceuticals

. It can be used to synthesize other pharmaceutical compounds.

Synthesis of Favipiravir

. This synthesis process is beneficial for large-scale production.

Preparation of 3-bromo-5-phenylpyrazine-2-amine

. This compound can be used in further chemical reactions.

Material Science

. These materials can have various applications, such as in the production of high-performance polymers.

Safety and Hazards

“Methyl 3-amino-6-bromopyrazine-2-carboxylate” may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

3-Aminopyrazine-2-carboxylic acid methyl ester (1 kg), N-bromosuccinimide (1.162 kg and acetonitrile (8 L) were charged into reactor. The mixture was stirred at room temperature for 10 min, heated to 75-80° C. and held for 2-3 hours under slightly refluxing conditions. The mixture was cooled to 25° C. and evaporated to dryness on a rotary evaporator. The resulting dark solids were redissolved in dichloromethane (20 L) and activated carbon (100 g) was charged. The resulting suspension was stirred at 25° C. for 30-60 minutes before filtering to remove insolubles. The filtrate was subsequently washed with saturated Na2SO3 (3×5 L) aqueous solution and water (5 L). The Organic layers were collected after phase separation. Dichloromethane was removed on rotary evaporator and Methyl 3-amino-6-bromopyrazine-2-carboxylate was obtained as a brown solid which was used in the next step without further purification (wet product 1090 g).

Synthesis routes and methods II

Procedure details

3-Aminopyrazine-2-carboxylic acid methyl ester (200 g, 1.3 mol, 3B Scientific Corporation) was dissolved in AcOH (1 L). The solution was warmed to 50° C. and Br2 (312 g, 1.9 mol) added dropwise. When the addition was completed, the mixture was stirred at 50° C. for additional 3 hours. The reaction mixture was poured slowly to ice-water (4 L). The precipitate was filtered, washed with water and dried under a reduced pressure to afford the subtitle compound (iii) as a red brown solid (300 g).

Synthesis routes and methods III

Procedure details

A mixture of methyl 3-aminopyrazine-2-carboxylate (8.35 g, 54.53 mmol) and N-bromo-succinimide (9.705 g, 54.53 mmol) was stirred in MeCN (100 mL) at RT for 16 hours. The resultant precipitate was filtered, washed with MeCN and dried to give the desired product as a yellow solid (11.68 g, 92% Yield) 1H NMR (400.0 MHz, DMSO) δ 3.85 (s, 3H), 7.55 (br s, 2H) and 8.42 (s, 1H) ppm; MS (ES+) 233.

Synthesis routes and methods IV

Procedure details

To a solution of methyl 3-amino-2-pyrazine carboxylate (30.0 g, 200 mmol) in acetic acid (200 mL), bromine (11 mL) was added slowly via addition funnel. After complete addition of bromine, sodium carbonate powder was added slowly until precipitation occurred. The reaction mixture was allowed to stir at room temperature for 2 h. The reaction mixture was reduced to half-volume in vacuo and then diluted with water (500 mL). The reaction mixture was shaken vigorously and the resulting solid was collected using vacuum filtration. The solid was washed with ether to afford a pure yellow solid (91% yield).

Synthesis routes and methods V

Procedure details

Commercially available methyl 3-amino-pyrazine-2-carboxylate (available from Aldrich Chemical Company) was brominated using a procedure similar to that of Russ, T., Ried, W., Ullrich, F., and Mutschler, E. Arch. Pharm. (Weinheim) 1992, 325, 761-767. To a solution of methyl 3-amino-2-pyrazine carboxylate (30.0 g, 200 mmol) in acetic acid (200 mL), bromine (11 mL) was added slowly via addition funnel. After complete addition of bromine, sodium carbonate powder was added slowly until precipitation occurred. The reaction mixture was allowed to stir at room temperature for 2 h. The reaction mixture was reduced to half-volume in vacuo and then diluted with water (500 mL). The reaction mixture was shaken vigorously and the resulting solid was collected using vacuum filtration. The solid was washed with ether to afford a pure yellow solid (91% yield).